Cas no 2128735-22-6 (N-Mal-N-bis(PEG4-amine) TFA salt)

• Product Name: N-Mal-N-bis(PEG4-amine) TFA salt
• CAS No: 2128735-22-6
• MF: C₂₇H₅₀N₄O₁₁
• MW: 606.706108570099
• CID: 4639548
• PubChem ID: 129627644
• Update Time: 2025-06-12

N-Mal-N-bis(PEG4-amine) TFA salt Chemical and Physical Properties

Names and Identifiers

• N-Mal-N-bis(PEG4-amine) TFA salt
• N-Mal-N-bis(PEG4-amine)
• 1H-Pyrrole-1-propanamide, N,N-bis(14-amino-3,6,9,12-tetraoxatetradec-1-yl)-2,5-dihydro-2,5-dioxo-
• SCHEMBL24340771
• HY-140573
• N-Mal-N-bis(PEG4-amine) TFA
• DA-66130
• AKOS040742241
• N,N-bis(14-amino-3,6,9,12-tetraoxatetradecan-1-yl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide
• BP-23786
• N,N-bis[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]-3-(2,5-dioxopyrrol-1-yl)propanamide
• 2128735-22-6
• CS-0115084

• Inchi： 1S/C27H50N4O11/c28-4-9-35-13-17-39-21-23-41-19-15-37-11-7-30(25(32)3-6-31-26(33)1-2-27(31)34)8-12-38-16-20-42-24-22-40-18-14-36-10-5-29/h1-2H,3-24,28-29H2
• InChI Key： BDXSPBURFXDTTO-UHFFFAOYSA-N
• SMILES： N1(CCC(N(CCOCCOCCOCCOCCN)CCOCCOCCOCCOCCN)=O)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 606.34760842g/mol
• Monoisotopic Mass: 606.34760842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 184Ų

Additional information on N-Mal-N-bis(PEG4-amine) TFA salt

Comprehensive Overview of N-Mal-N-bis(PEG4-amine) TFA salt (CAS No. 2128735-22-6): Applications and Innovations

The compound N-Mal-N-bis(PEG4-amine) TFA salt (CAS No. 2128735-22-6) is a highly specialized PEGylated amine derivative widely utilized in bioconjugation, drug delivery, and material science. Its unique structure, featuring PEG4 spacers and a maleimide (Mal) group, enables precise covalent bonding with thiol-containing biomolecules, making it indispensable in modern biomedical research and therapeutic development. As the demand for targeted drug delivery systems and biocompatible materials surges, this compound has gained significant attention in both academic and industrial settings.

One of the most compelling applications of N-Mal-N-bis(PEG4-amine) TFA salt lies in its role in antibody-drug conjugates (ADCs), a cutting-edge area in oncology research. The maleimide-thiol chemistry facilitates stable linkages between antibodies and cytotoxic payloads, enhancing tumor specificity while minimizing off-target effects. Recent studies highlight its utility in improving drug solubility and circulation half-life, addressing common challenges in cancer therapeutics. Researchers are also exploring its potential in nanoparticle functionalization, where PEGylation reduces immunogenicity and improves biodistribution.

Beyond therapeutics, CAS No. 2128735-22-6 is pivotal in diagnostic probe design. Its PEG4-amine arms allow for modular attachment of fluorescent dyes or radiolabels, enabling real-time imaging of cellular processes. This aligns with the growing interest in precision medicine and theranostics—a fusion of therapy and diagnostics. Users frequently search for "PEG4-amine crosslinker uses" or "maleimide-PEG4 conjugation protocols," reflecting its practical relevance in lab workflows.

The TFA salt form of this compound ensures enhanced solubility in aqueous buffers, a critical feature for biocompatibility studies and in vivo applications. Innovations in hydrogel fabrication also leverage its bifunctional nature to create scaffolds for tissue engineering, a trending topic in regenerative medicine. Notably, its low cytotoxicity and high stability under physiological conditions make it a preferred choice for 3D cell culture systems.

From an industrial perspective, N-Mal-N-bis(PEG4-amine) TFA salt is integral to biopharmaceutical manufacturing, particularly in the development of next-generation biologics. Its compatibility with click chemistry and enzymatic ligation techniques further expands its utility, catering to the rising demand for multifunctional linkers. Searches for "PEGylation services" or "custom peptide modifiers" often highlight this compound as a key reagent.

In summary, CAS No. 2128735-22-6 represents a versatile tool at the intersection of chemistry and biology. Its applications span from targeted cancer therapies to advanced biomaterials, driven by its modular design and PEG4-enhanced properties. As research continues to unravel its potential, this compound remains a cornerstone in the toolkit of scientists tackling challenges in drug delivery, molecular imaging, and biomaterials engineering.